Cas no 27430-61-1 (1H-Benzimidazole,5-methoxy-2-methyl-, 3-oxide)

1H-Benzimidazole,5-methoxy-2-methyl-, 3-oxide structure
27430-61-1 structure
Product Name:1H-Benzimidazole,5-methoxy-2-methyl-, 3-oxide
CAS No:27430-61-1
MF:C9H10N2O2
MW:178.187901973724
CID:251173
Update Time:2024-01-26

1H-Benzimidazole,5-methoxy-2-methyl-, 3-oxide Chemical and Physical Properties

Names and Identifiers

    • 1H-Benzimidazole,5-methoxy-2-methyl-, 3-oxide
    • Benzimidazole,5-methoxy-2-methyl-, 3-oxide (8CI)
    • Benzimidazole,5-methoxy-2-methyl-,3-oxide(8CI)
    • 1H-Benzimidazole, 5-methoxy-2-methyl-, 3-oxide
    • Inchi: 1S/C9H10N2O2/c1-6-10-8-4-3-7(13-2)5-9(8)11(6)12/h3-5,10H,1-2H3
    • InChI Key: ICYQXXBODCTISL-UHFFFAOYSA-N
    • SMILES: C1(C)NC2=CC=C(OC)C=C2[N+]=1[O-]

Computed Properties

  • Exact Mass: 178.074
  • Monoisotopic Mass: 178.074
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 189
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 47.3A^2

Experimental Properties

  • Density: 1.29±0.1 g/cm3(Predicted)
  • Boiling Point: 386.7±34.0 °C(Predicted)
  • pka: -6.11±0.14(Predicted)
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